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dimyristoylphosphatidylglycerol

Cat. No.: B15124750

Get Quote

Ticket Subject: Optimal Storage & Handling of 1,2-
Dimyristoyl-sn-glycero-3-phosphoglycerol (Sodium Salt)
Assigned Specialist: Senior Application Scientist, Lipid Formulation Division[1][2]

Executive Summary: The Zero-Moisture Mandate
Welcome to the technical support hub for Sodium DMPG. As a saturated phospholipid (14:0),

Sodium DMPG is chemically more robust than its unsaturated counterparts (like DOPG).[2]

However, it possesses a specific vulnerability: hygroscopicity.

The sodium salt headgroup is highly attractive to water molecules. If moisture enters the vial, it

catalyzes hydrolysis, cleaving the fatty acid tails and generating Lyso-DMPG (a detergent that

will destroy your liposome formation) and free fatty acids.

Your storage strategy must focus on two variables: Temperature Control and Moisture

Exclusion.
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Part 1: Critical Storage Specifications
Do not treat this powder like a standard reagent. Follow these rigid specifications to maintain

>99% purity over 12+ months.

Storage Condition Matrix
Parameter Ideal Condition

Acceptable (Short

Term)

Critical Failure

(Avoid)

Temperature -20°C ± 5°C
4°C (Fridge) for <1

week

> 23°C (Above

)

Container Amber Glass Vial
Clear Glass (Dark

wrapped)
Plastic/Polymer Vials

Closure
Teflon-lined Screw

Cap

Parafilm over

standard cap
Snap-caps / Corks

Headspace
Argon or Nitrogen

Purge
Air (if desiccated) Humid Air

Desiccant
Silica Gel in

Secondary Container
N/A None

The Science: Why -20°C?
Sodium DMPG has a main phase transition temperature (

) of approximately 23°C [1, 2].[1]

Below 23°C (Gel Phase): The hydrocarbon chains are ordered and rigid.

Above 23°C (Liquid Crystalline Phase): The chains become fluid.

While saturated lipids are stable against oxidation, storing them significantly below their

(at -20°C) minimizes the kinetic energy available for hydrolysis reactions and prevents the
powder from becoming "tacky" or gummy, which happens near the phase transition point.
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Part 2: The "Warm-Up" Protocol (Handling
Workflow)
90% of lipid degradation occurs during the opening of the bottle, not during storage.

If you open a -20°C vial in a 25°C room, atmospheric water vapor will instantly condense onto

the cold powder.[1] This hydration initiates the degradation clock. You must follow the

Equilibration Protocol.
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Figure 1: The "Warm-Up" Protocol ensures the lipid powder is at ambient temperature before

the seal is broken, preventing condensation.[1][2]

Step-by-Step Protocol
Remove the vial from the -20°C freezer.

Place the vial immediately into a desiccator or a dry, room-temperature area.

Wait at least 60 minutes. Touch the vial; it must not feel cold.

Open the vial. If possible, do this inside a fume hood with low humidity.

Weigh the required amount using a static-free spatula (lipids are static-prone).[1][2]

Purge the headspace of the vial with Nitrogen or Argon gas to displace humid air.
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Seal tightly with a Teflon-lined cap and wrap with Parafilm.[1]

Return to -20°C immediately.

Part 3: Troubleshooting & FAQs
Q1: The powder looks "clumpy" or sticky. Is it ruined?
Diagnosis: Moisture Ingress. Sodium DMPG is a white, free-flowing powder.[1][2] Clumping

indicates it has absorbed water, likely passing its

(23°C) in the presence of humidity.

Action: If the clumps are soft, the lipid has absorbed water but may not be chemically

degraded yet.

Validation: Run a Thin Layer Chromatography (TLC) plate (Chloroform/Methanol/Water

65:25:4). If you see a second spot below the main DMPG spot, that is Lyso-DMPG.[1]

Decision: If Lyso-DMPG > 1-2%, discard the batch. Lyso-lipids act as detergents and will

destabilize liposomes.[1][2]

Q2: Can I store the powder in plastic tubes
(Eppendorfs)?
Answer: No. While Sodium DMPG is less sensitive than unsaturated lipids, plastic is permeable

to oxygen and moisture over time. Furthermore, lipids can leach plasticizers (like phthalates)

from the tube walls, introducing impurities into your formulation [3]. Always use glass vials with

Teflon-lined caps.

Q3: I accidentally left the vial on the bench overnight at
25°C. Is it safe?
Answer: Likely yes, but verify. Since DMPG is saturated (14:0), it does not oxidize rapidly like

DOPG or Egg PC.

Risk: Hydrolysis (if the room was humid).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.caymanchem.com/product/15085/1-2-dimyristoyl-sn-glycero-3-pg-sodium-salt
https://www.caymanchem.com/product/15085/1-2-dimyristoyl-sn-glycero-3-pg-sodium-salt
https://www.larodan.com/product/12-dimyristoyl-sn-glycero-3-phosphatidylglycerol-na-salt/
https://www.caymanchem.com/product/15085/1-2-dimyristoyl-sn-glycero-3-pg-sodium-salt
https://www.caymanchem.com/product/15085/1-2-dimyristoyl-sn-glycero-3-pg-sodium-salt
https://www.larodan.com/product/12-dimyristoyl-sn-glycero-3-phosphatidylglycerol-na-salt/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15124750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Visually inspect for "melting" or gumminess. If it looks like a dry powder, purge with

Nitrogen and return to -20°C. If you are making GMP-grade formulations, you must validate

purity via HPLC-ELSD or Mass Spec.[1][2]

Q4: How do I solicit the degradation mechanism?
Understanding the enemy helps you fight it. The diagram below illustrates the chemical

pathway you are preventing by controlling moisture.
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Figure 2: The Hydrolysis Pathway.[1][2] Water attacks the ester linkage, breaking the lipid into

Lyso-DMPG and Free Fatty Acids.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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